Cas no 69938-52-9 (Benzothiazole, 2,2'-(1,3-propanediyl)bis-)

• Product Name: Benzothiazole, 2,2'-(1,3-propanediyl)bis-
• CAS No: 69938-52-9
• MF: C₁₇H₁₄N₂S₂
• MW: 310.436460971832
• MDL: MFCD00182874
• CID: 391115
• PubChem ID: 3331729
• Update Time: 2025-04-19

Benzothiazole, 2,2'-(1,3-propanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2,2'-(1,3-propanediyl)bis-
• 2-[3-(1,3-benzothiazol-2-yl)propyl]-1,3-benzothiazole
• SCHEMBL9641726
• 2-(3-(benzo[d]thiazol-2-yl)propyl)benzo[d]thiazole
• E79711
• 69938-52-9
• DTXSID50391536
• 1,3-di(2-benzothiazolyl)propane
• 1,3-BIS(BENZO[D]THIAZOL-2-YL)PROPANE

• MDL： MFCD00182874
• Inchi： 1S/C17H14N2S2/c1-3-8-14-12(6-1)18-16(20-14)10-5-11-17-19-13-7-2-4-9-15(13)21-17/h1-4,6-9H,5,10-11H2
• InChI Key： MMJAYBKWPKNDBR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCCC1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 310.06002
• Monoisotopic Mass: 310.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles